The pyrolytic behavior of cellulose in lignocellulosic biomass: a review

RSC Advances Pub Date: 2011-10-19 DOI: 10.1039/C1RA00534K

Abstract

Pyrolysis is estimated to be one of the most promising methods to convert biomass to diverse products (such as syn-gas, liquid fuel and charcoal), while its application has the potential for alleviating the fossil fuel crisis and environmental deterioration. Cellulose, a linear homopolymer of glucopyranose residues linked by β-1, 4-glycosidic bonds, is the most principal component in biomass (accounting for more than 50% by weight). The research on the pyrolytic behavior of cellulose is particularly beneficial for achieving a better understanding of the pyrolytic behavior of biomass, also promoting its direct applications in terms of fuels, chemicals and bio-materials. The studies on pyrolysis of cellulose are extensively reported in the categories of the following four issues: (1) the physico-chemical properties of cellulose in lignocellulosic biomass; (2) the on-line pyrolysis study of cellulose; (3) the off-line pyrolysis study of cellulose; (4) the interactions with other chemical components under pyrolytic conditions. The information on pyrolysis of cellulose concerning the configuration of cellulose in biomass, the mass loss along with the evolution of volatiles against temperature, the yield of products, the proposed chemical pathways for cellulose decomposition and secondary cracking of the fragments would be vigorously discussed as well as the way-forward in this field, with thanks to the valuable contributions from the leading global researchers and their groups.

Graphical abstract: The pyrolytic behavior of cellulose in lignocellulosic biomass: a review
The pyrolytic behavior of cellulose in lignocellulosic biomass: a review
Recommended Literature
RSC Advances
Journal Name：RSC Advances
Research Products